Methyl 5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: methyl 5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C17H20O5/c1-10-15(16(19)20-5)12-8-11(6-7-13(12)22-10)21-9-14(18)17(2,3)4/h6-8H,9H2,1-5H3
• InChI Key: VUQLYZBELAYXHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)C(C)(C)C)C(=O)OC
• Molecular Formula: C17H20O5
• Molecular Weight: 304.34 g/mol

Description

Methyl 5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis of Novel Compounds

Benzofuran derivatives are utilized in the synthesis of novel compounds with potential pharmacological activities. For instance, the synthesis of benzofuran bioisosteres of hallucinogenic tryptamines has been explored to understand their affinity at serotonin receptors, indicating the role of benzofurans in designing serotonin receptor ligands (Tomaszewski et al., 1992).

Development of Antimicrobial Agents

Research has been conducted on benzofuran derivatives for their antimicrobial properties. A study on halogen and aminoalkyl derivatives of methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate tested against a selection of Gram-positive cocci, Gram-negative rods, and yeasts demonstrated the antimicrobial potential of benzofuran derivatives (Krawiecka et al., 2012).

Bioactive Substance Synthesis

Benzofurans have been used in the synthesis of bioactive substances, including compounds with analgetic, psychotropic, and other biological activities. A new approach to the synthesis of benzofuro[3,2-c]pyridine derivatives has been developed, highlighting the utility of benzofurans in creating new biologically active substances (Mukhanova et al., 1996).

Exploration of Analgesic and Anti-inflammatory Properties

Benzofuran derivatives have been synthesized and evaluated for their analgesic and anti-inflammatory activities, indicating their potential as therapeutic agents. For instance, novel benzofuran pyrazole heterocycles have shown promising results in preliminary screenings for these activities (Kenchappa & Bodke, 2020).

Advanced Materials and Chemical Synthesis

In the field of materials science and chemical synthesis, benzofuran derivatives are investigated for their utility in creating advanced materials and as intermediates in synthetic pathways. For example, the reaction pathways and energetics of Diels–Alder and dehydrative aromatization reactions involving renewable furans for the production of biobased terephthalic acid precursors have been studied, showcasing the application of benzofurans in sustainable material synthesis (Pacheco et al., 2015).